p38 MAPK

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  4-(4-Fluorophenyl)-2-(4-methylsulfinylphenyl)-5-(4-pyri...

  B1681494

  • CAS RN:
  • 152121-47-6

  • Molecular Formula:
  • C21H16FN3O2S

  • Molecular Weight:
  • 377.4 g/mol

  Description

  SB 203580 is a member of the class of imidazoles carrying 4-methylsulfinylphenyl, 4-pyridyl and 4-fluorophenyl substituents at positions 2, 4 and 5 respectively. An inhibitor of mitogen-activated protein kinase....

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  Benzamide, N-[4-[2-ethyl-4-(3-methylphenyl)-5-thiazolyl...

  B1683932

  • CAS RN:
  • 303162-79-0

  • Molecular Formula:
  • C24H21N3OS

  • Molecular Weight:
  • 399.5 g/mol

  Description

  TAK-715 is a potent p38 MAPK inhibitor. which displays potent inhibitory activity (inhibition of p38alpha, IC50 = 7.1 nM;  LPS-stimulated release of TNF-alpha from THP-1, IC50 = 48 nM;  LPS-induced TNF...

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